2-(4-Aminooxan-4-yl)ethan-1-ol hydrochloride
Overview
Description
“2-(4-Aminooxan-4-yl)ethan-1-ol hydrochloride” is an organic compound with the CAS Number: 1955514-25-6 . It has a molecular weight of 181.66 .
Molecular Structure Analysis
The IUPAC name for this compound is 2-(4-aminotetrahydro-2H-pyran-4-yl)ethan-1-ol hydrochloride . The InChI key is HPVOVXNUIALPDV-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound appears as a powder . The storage temperature is room temperature .Scientific Research Applications
Synthesis and Biological Properties
- Microwave-Assisted Synthesis and Antifungal Activities : A study by Haggam (2021) demonstrated the efficient synthesis of derivatives of 1,2-bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl)-ethan-1-ol, showcasing their potential in antifungal activities. This highlights the compound's role in developing antifungal agents (Haggam, 2021).
Synthesis Methods and Chemical Analysis
Test Purchase and Identification Techniques : Power et al. (2015) focused on the identification and synthesis of bk-2C-B, a compound structurally related to 2-(4-Aminooxan-4-yl)ethan-1-ol hydrochloride. This research contributes to understanding the synthesis and analytical techniques applicable to related compounds (Power et al., 2015).
Pyrolysis Products Identification : Texter et al. (2018) investigated the pyrolysis products of bk-2C-B, providing insights into the thermal stability and degradation products of similar chemical structures (Texter et al., 2018).
Pharmaceutical Applications
- Anticonvulsive and n-Cholinolytic Activities : Research by Papoyan et al. (2011) involved synthesizing compounds including 2-(4-chlorophenyl)-3-morpholin-4-yl-(4-alkoxyphenyl)alkanol hydrochlorides, demonstrating their pronounced anticonvulsive and peripheral n-cholinolytic activities (Papoyan et al., 2011).
Antimicrobial and Fungicidal Properties
- Antimicrobial and Fungicidal Activities : Kuzenkov and Zakharychev (2009) synthesized new compounds similar to 2-(4-Aminooxan-4-yl)ethan-1-ol hydrochloride, revealing their fungicidal activity, which could be applied in pharmacological and agrochemical contexts (Kuzenkov & Zakharychev, 2009).
Antitumor Activity
- Synthesis and Antitumor Evaluation : Isakhanyan et al. (2016) explored the antitumor activity of compounds structurally related to 2-(4-Aminooxan-4-yl)ethan-1-ol hydrochloride, contributing to the search for new cancer treatments (Isakhanyan et al., 2016).
properties
IUPAC Name |
2-(4-aminooxan-4-yl)ethanol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2.ClH/c8-7(1-4-9)2-5-10-6-3-7;/h9H,1-6,8H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPVOVXNUIALPDV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CCO)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Aminooxan-4-yl)ethan-1-ol hydrochloride | |
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